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Abstract
Lauroylcarnitine chloride, a synthetic derivative of the naturally occurring amino acid L-

carnitine, has garnered significant interest in the pharmaceutical and biochemical fields. This

technical guide provides an in-depth overview of the discovery and, primarily, the chemical

synthesis of this long-chain acylcarnitine. The document details the established synthetic

protocols, presents key quantitative data in a structured format, and visually represents the

synthetic workflow. Furthermore, it explores the compound's established role as a permeation

enhancer and its interactions with cellular membranes, a key aspect of its biological activity.

Introduction and Discovery
The discovery of Lauroylcarnitine chloride is intrinsically linked to the broader history of L-

carnitine research. L-carnitine was first isolated from meat extracts in the early 20th century,

and its essential role in the transport of long-chain fatty acids into the mitochondrial matrix for

β-oxidation was elucidated in the mid-20th century. This foundational knowledge spurred

investigations into various acylcarnitines, the esters of L-carnitine, to understand their

metabolic roles and potential therapeutic applications.

The synthesis of specific acylcarnitines like Lauroylcarnitine chloride was a logical

progression in this research, allowing for the systematic study of how different fatty acid chain

lengths influence the biochemical and biophysical properties of these molecules. While a
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singular "discovery" paper for Lauroylcarnitine chloride is not readily identifiable, its

development can be situated within the broader expansion of research into synthetic

acylcarnitines for applications ranging from metabolic studies to drug delivery.

Physicochemical Properties
Lauroylcarnitine chloride is a white crystalline powder. Key physicochemical properties are

summarized in the table below.

Property Value

Molecular Formula C₁₉H₃₈ClNO₄

Molecular Weight 379.96 g/mol

CAS Number 6919-91-1

Appearance White crystalline powder

Solubility Slightly soluble in water and methanol

Synonyms
L-Lauroylcarnitine, CAR 12:0, C12:0 Carnitine,

L-Carnitine lauroyl ester

Synthesis of Lauroylcarnitine Chloride
The most well-documented and industrially applicable method for the synthesis of

Lauroylcarnitine chloride involves the acylation of L-carnitine with lauroyl chloride. A detailed,

two-step protocol, adapted from established methodologies, is presented below.[1]

Experimental Protocol
Step 1: Acylation of L-Carnitine to form Crude Lauroylcarnitine Chloride

Reaction Setup: In a suitable reaction vessel, dissolve L-carnitine in glacial acetic acid.

Addition of Acylating Agent: Slowly add lauroyl chloride to the L-carnitine solution.

Reaction Conditions: Heat the reaction mixture to a constant temperature of 70°C and

maintain for 8 hours.
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Solvent Removal: After the reaction is complete, distill off the acetic acid under reduced

pressure (vacuum at -0.09Mpa) at a temperature below 80°C until a large amount of crystal

precipitates.

Initial Crystallization: Cool the mixture to 40°C and add acetone. Stir the suspension to fully

disperse the solid for 30 minutes.

Isolation of Crude Product: Cool the mixture to below 5°C and maintain at 0-5°C for 2 hours

to complete crystallization. Filter the mixture and dry the resulting solid under vacuum at

80°C to obtain the crude Lauroylcarnitine chloride.

Step 2: Purification of Lauroylcarnitine Chloride

Recrystallization: Dissolve the crude product in ethanol or methanol by heating.

Hot Filtration: Filter the hot solution to remove any insoluble impurities.

Concentration: Partially distill off the ethanol or methanol under reduced pressure to

concentrate the solution.

Final Crystallization: Cool the concentrated solution and add acetone. Stir the mixture evenly

and then cool to induce crystallization.

Isolation of Pure Product: Filter the crystals and dry them to obtain the pure

Lauroylcarnitine chloride.

Quantitative Data for Synthesis
The following table summarizes the quantitative data associated with the synthesis protocol

described above.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1139120?utm_src=pdf-body
https://www.benchchem.com/product/b1139120?utm_src=pdf-body
https://www.benchchem.com/product/b1139120?utm_src=pdf-body
https://www.medchemexpress.com/lauroyl-l-carnitine-chloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Starting Material L-Carnitine

Acylating Agent Lauroyl Chloride

Solvent Glacial Acetic Acid

Reaction Temperature 70°C

Reaction Time 8 hours

Yield (Crude Product) 98.4%

Overall Yield (Pure) At least 92%

Purity (Final Product) ≥99.5%

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis and purification of

Lauroylcarnitine chloride.

Step 1: Acylation Step 2: Purification

L-Carnitine +
Lauroyl Chloride

in Acetic Acid

Heating at 70°C
for 8 hours

Reaction Vacuum Distillation
of Acetic Acid

Crystallization
with Acetone (0-5°C) Filtration and Drying Crude Lauroylcarnitine

Chloride
Dissolution in

Ethanol/Methanol
Recrystallization

Hot Filtration Partial Solvent
Distillation

Crystallization
with Acetone Filtration and Drying Pure Lauroylcarnitine

Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Lauroylcarnitine chloride.

Biological Activity and Mechanism of Action
Lauroylcarnitine chloride is recognized as an orally active absorption enhancer, capable of

improving the bioavailability of certain therapeutic compounds, particularly peptides. Its

mechanism of action is primarily attributed to its properties as a cationic surfactant.
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As a surfactant, Lauroylcarnitine chloride can interact with and transiently permeabilize

biological membranes. This action is thought to facilitate the paracellular transport of co-

administered drugs across epithelial barriers, such as the intestinal lining. It has been used in

research to permeabilize porcine enterocytes for the delivery of polar fluorescent probes.

While a specific signaling pathway directly modulated by Lauroylcarnitine chloride has not

been extensively characterized, its primary biological effect as a permeation enhancer is a well-

documented physical interaction with cell membranes. This is distinct from classical receptor-

mediated signaling cascades.

Proposed Mechanism of Permeation Enhancement
The following diagram illustrates the proposed mechanism by which Lauroylcarnitine chloride
enhances the permeation of other molecules across a cell layer.

Caption: Proposed mechanism of Lauroylcarnitine chloride as a permeation enhancer.

Conclusion
Lauroylcarnitine chloride is a valuable compound for researchers in drug development and

biochemistry. Its synthesis is well-established, offering high yields and purity. The primary

biological application of Lauroylcarnitine chloride lies in its ability to act as a permeation

enhancer, a property derived from its surfactant nature. Further research may yet uncover more

specific biological signaling roles for this and other long-chain acylcarnitines. This guide

provides a foundational technical overview to support such ongoing and future research

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Discovery and Synthesis of Lauroylcarnitine
Chloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139120#discovery-and-synthesis-of-
lauroylcarnitine-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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